Cas no 1223360-98-2 (1-(3-Ethynylphenyl)-3-(2-methoxyethyl)urea)

• Product Name: 1-(3-Ethynylphenyl)-3-(2-methoxyethyl)urea
• CAS No: 1223360-98-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5526760
• Update Time: 2025-06-12

1-(3-Ethynylphenyl)-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-Ethynylphenyl)-3-(2-methoxyethyl)urea
• Urea, N-(3-ethynylphenyl)-N'-(2-methoxyethyl)-

• Inchi： 1S/C12H14N2O2/c1-3-10-5-4-6-11(9-10)14-12(15)13-7-8-16-2/h1,4-6,9H,7-8H2,2H3,(H2,13,14,15)
• InChI Key： AHRJTBOAQLHUSA-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(C#C)=C1)C(NCCOC)=O

Additional information on 1-(3-Ethynylphenyl)-3-(2-methoxyethyl)urea

Comprehensive Overview of 1-(3-Ethynylphenyl)-3-(2-methoxyethyl)urea (CAS No. 1223360-98-2)

1-(3-Ethynylphenyl)-3-(2-methoxyethyl)urea (CAS No. 1223360-98-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a urea backbone substituted with an ethynylphenyl group and a methoxyethyl moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or signal transduction modulator, aligning with current trends in targeted cancer therapies and precision medicine.

The molecular structure of 1-(3-Ethynylphenyl)-3-(2-methoxyethyl)urea includes a terminal alkyne group (ethynyl), which enables click chemistry reactions—a hot topic in bioconjugation and drug delivery systems. This property is frequently searched in academic databases, reflecting its relevance in proteomics and nanotechnology applications. The compound’s methoxyethyl side chain also enhances solubility, a critical factor in bioavailability optimization, a key concern for modern drug developers.

Recent studies highlight the role of urea derivatives like CAS 1223360-98-2 in addressing drug-resistant pathogens, a pressing global health challenge. Its mechanism of action, possibly involving protein-protein interaction disruption, aligns with searches for "novel antimicrobial scaffolds" and "small molecule therapeutics." Additionally, the compound’s hydrogen-bonding capacity makes it a candidate for supramolecular chemistry research, another trending area in material science.

From a synthetic chemistry perspective, 1-(3-Ethynylphenyl)-3-(2-methoxyethyl)urea exemplifies advancements in green chemistry protocols. Researchers are optimizing its synthesis using catalyst-free methods or microwave-assisted reactions, topics frequently queried in sustainable chemistry forums. The compound’s purification and analytical characterization (e.g., via HPLC or LC-MS) are also widely discussed, reflecting industry demands for high-purity intermediates.

In conclusion, 1-(3-Ethynylphenyl)-3-(2-methoxyethyl)urea (CAS 1223360-98-2) represents a multifaceted tool for interdisciplinary research. Its relevance to cancer biology, infectious disease, and materials engineering ensures sustained interest, while its synthetic adaptability meets the needs of high-throughput screening and combinatorial chemistry. As the scientific community prioritizes translational research, this compound is poised to remain a focal point in innovation.